Cas no 2172110-76-6 (1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo2.1.1hexane)

• Product Name: 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo2.1.1hexane
• CAS No: 2172110-76-6
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 6345545
• PubChem ID: 165862922
• Update Time: 2025-05-22

1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo2.1.1hexane
• EN300-1289993
• 2172110-76-6
• 1-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)-2-azabicyclo[2.1.1]hexane

• Inchi： 1S/C11H14ClNOS/c12-10-2-1-9(14-10)6-15-7-11-3-8(4-11)5-13-11/h1-2,8,13H,3-7H2
• InChI Key： YUCLYKUFBZXYNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC23CC(CN2)C3)O1

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.5Ų

Additional information on 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo2.1.1hexane

Comprehensive Overview of 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo[2.1.1]hexane (CAS No. 2172110-76-6)

1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo[2.1.1]hexane (CAS No. 2172110-76-6) is a structurally unique bicyclic compound featuring a 2-azabicyclo[2.1.1]hexane core linked to a 5-chlorofuran-2-yl moiety via a methylsulfanyl bridge. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The compound's heterocyclic framework and chlorinated furan subunit make it a subject of interest in the development of novel bioactive molecules targeting enzymes or receptors.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such bicyclic structures in virtual screening campaigns. Researchers frequently search for "azabicyclic compounds in medicinal chemistry" or "furan derivatives as pharmacophores," reflecting the growing demand for innovative heterocycles. The methylsulfanyl linker in this compound offers synthetic flexibility, enabling further derivatization—a key consideration for fragment-based drug discovery programs.

From a synthetic chemistry perspective, the 2-azabicyclo[2.1.1]hexane system presents intriguing challenges in stereocontrol and ring strain management. The incorporation of a 5-chlorofuran group introduces both electronic and steric effects that influence the compound's physicochemical properties, including logP and polar surface area—critical parameters in ADMET prediction models. These characteristics align with current industry focus on "beyond Rule of Five" chemical space exploration.

Analytical characterization of CAS 2172110-76-6 typically involves advanced techniques such as NMR spectroscopy (notably ¹H, ¹³C, and 2D experiments) to confirm the bridged bicyclic structure and LC-MS for purity assessment. The compound's stability profile under various pH conditions has become a trending topic, particularly among researchers investigating "proteolysis-targeting chimeras (PROTACs)" that require robust linker chemistry.

In material science applications, the furan-chlorine interaction in this molecule has shown potential in supramolecular assembly studies, responding to the rising interest in "halogen bonding in crystal engineering." The azabicyclo[2.1.1]hexane core's constrained geometry also makes it a candidate for developing novel chiral auxiliaries or ligands in asymmetric catalysis—a hot topic in green chemistry forums.

Safety evaluations of 1-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)-2-azabicyclo[2.1.1]hexane emphasize standard laboratory handling protocols for research-scale quantities. While not classified as hazardous under standard regulations, proper PPE measures are recommended when manipulating the compound, consistent with general laboratory best practices for organosulfur compounds.

The commercial availability of CAS 2172110-76-6 through specialty chemical suppliers has enabled broader investigation into its applications. Current patent landscapes reveal growing interest in related structures for central nervous system targets, coinciding with increased searches for "blood-brain barrier permeable scaffolds." The compound's molecular weight (254.75 g/mol) and hydrogen bond acceptors (3) position it favorably for neurological drug discovery.

Environmental fate studies of similar chlorinated heterocycles suggest moderate biodegradability, prompting ongoing research into "benign by design" modifications—a sustainability-focused area gaining traction in pharmaceutical green chemistry initiatives. This aligns with the industry's response to queries about "eco-friendly heterocyclic synthesis" and "biodegradable drug metabolites."

Future research directions for 2172110-76-6 may explore its potential in covalent inhibitor design (leveraging the methylsulfanyl group) or as a precursor for radiolabeled probes—topics frequently discussed in chemical biology symposia. The compound's balanced lipophilicity (predicted logP ~2.5) makes it particularly interesting for cell permeability optimization studies.